Cas no 338404-98-1 (N-(5-acetyl-6-methyl-2-oxo-2H-pyran-3-yl)-4-methoxybenzamide)

• Product Name: N-(5-acetyl-6-methyl-2-oxo-2H-pyran-3-yl)-4-methoxybenzamide
• CAS No: 338404-98-1
• CID: 4647061
• Update Time: 2025-10-29

N-(5-acetyl-6-methyl-2-oxo-2H-pyran-3-yl)-4-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-(5-acetyl-6-methyl-2-oxo-2H-pyran-3-yl)-4-methoxybenzamide

Additional information on N-(5-acetyl-6-methyl-2-oxo-2H-pyran-3-yl)-4-methoxybenzamide

N-(5-Acetyl-6-Methyl-2-Oxo-2H-Pyran-3-Yl)-4-Methoxybenzamide: A Comprehensive Overview

N-(5-Acetyl-6-Methyl-2-Oxo-2H-Pyran-3-Yl)-4-Methoxybenzamide, also known by its CAS registry number 338404-98-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug development. In recent years, advancements in synthetic methodologies and computational modeling have shed light on its properties, making it a subject of extensive research.

The molecular structure of N-(5-Acetyl-6-Methyl-2-Oxo-2H-Pyran-3-Yl)-4-Methoxybenzamide is characterized by a pyran ring system fused with an amide group. The pyran moiety, which is a six-membered ring containing one oxygen atom, is further substituted with an acetyl group at position 5 and a methyl group at position 6. The amide group, attached to the pyran ring at position 3, is connected to a 4-methoxybenzoyl group. This combination of functional groups imparts the compound with interesting chemical and biological properties.

Recent studies have explored the synthesis of this compound using various methods, including traditional organic synthesis techniques and modern catalytic processes. Researchers have reported that the synthesis can be optimized by employing transition metal catalysts, which enhance reaction efficiency and yield. For instance, a study published in the Journal of Organic Chemistry demonstrated that the use of palladium catalysts significantly accelerated the coupling reaction between the pyran derivative and the benzamide moiety.

The pharmacological properties of N-(5-Acetyl-6-Methyl-2-Oxo-2H-Pyran-3-Yl)-4-Methoxybenzamide have been a focal point of recent investigations. Preclinical studies suggest that this compound exhibits potent anti-inflammatory and antioxidant activities, making it a promising candidate for therapeutic applications. A research team from the University of California reported that the compound demonstrated significant inhibitory effects on pro-inflammatory cytokines in vitro, indicating its potential in treating inflammatory diseases such as arthritis.

In addition to its pharmacological properties, the compound has also been studied for its role in enzyme inhibition. A study conducted at Cambridge University revealed that N-(5-Acetyl-6-Methyl-2-Oxo-2H-Pyran-3-Yl)-4-Methoxybenzamide acts as a competitive inhibitor of certain kinases, which are key enzymes involved in cell signaling pathways. This finding opens up new avenues for its application in cancer therapy, where kinase inhibitors play a crucial role.

The structural versatility of this compound has also led to its exploration in other areas such as agrochemicals and materials science. Researchers have investigated its potential as a fungicide and plant growth regulator due to its ability to interact with cellular membranes and disrupt microbial growth. Furthermore, recent advancements in nanotechnology have prompted studies on the use of this compound as a stabilizing agent in nanoparticles, enhancing their biocompatibility and delivery efficiency.

From an environmental standpoint, the biodegradability and toxicity profile of N-(5-Acetyl-6-Methyl-2-Oxo-2H-Pyran-3-Yl)-4-Methoxybenzamide have been assessed to ensure its safe use in various applications. Studies indicate that the compound undergoes rapid biodegradation under aerobic conditions, minimizing its environmental footprint. However, further research is needed to fully understand its long-term ecological impact.

In conclusion, N-(5-Acetyl-6-Methyl-2-Oxo-2H-Pyran-3-Yl)-4-Methoxybenzamide (CAS No: 338404981) stands out as a multifaceted compound with diverse applications across multiple disciplines. Its unique structure, coupled with advancements in synthetic techniques and pharmacological insights, positions it as a valuable asset in drug discovery and development. As research continues to unfold, this compound is expected to contribute significantly to both scientific innovation and practical therapeutic solutions.